1-(2,3-dihydro-1H-indol-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]ethan-1-one

Specification

• CAS No.: 2549018-31-5
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)ethanone
• Standard InChI: InChI=1S/C21H24N4O/c26-21(25-12-9-16-5-1-2-6-18(16)25)15-23-11-8-17-13-24(14-19(17)23)20-7-3-4-10-22-20/h1-7,10,17,19H,8-9,11-15H2
• Standard InChI Key: GYDZMFCLULKKBB-UHFFFAOYSA-N
• SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)CC(=O)N4CCC5=CC=CC=C54
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)CC(=O)N4CCC5=CC=CC=C54

Introduction

Indole Derivatives

Indole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, compounds like 1-[5-(4-aminothieno[3,2-c]pyridin-3-yl)-2,3-dihydro-1H-indol-1-yl]-2-phenylethanone have been studied for their potential pharmacological effects.

Pyridine Derivatives

Pyridine derivatives are also of significant interest due to their role in various biological processes. Pyridine rings are common in many drugs and natural products, contributing to their therapeutic efficacy.

Octahydropyrrolopyrrole Derivatives

While specific information on octahydropyrrolopyrrole derivatives is limited, compounds with similar fused ring systems have shown promising biological activities, such as antimicrobial effects.

Potential Applications

Given the structural complexity and the presence of biologically active moieties, 1-(2,3-dihydro-1H-indol-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]ethan-1-one could potentially exhibit a range of biological activities. These might include:

• Pharmacological Effects: The indole and pyridine components suggest potential for therapeutic applications, possibly as anti-inflammatory, antimicrobial, or anticancer agents.

• Biological Interactions: The compound's complex structure may allow it to interact with various biological targets, influencing cellular processes.

Research Challenges and Future Directions

• Synthesis: Developing efficient synthetic routes for this compound would be crucial for further study.

• Biological Evaluation: In vitro and in vivo studies are necessary to determine its biological activities and potential applications.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological effects could provide valuable insights into its mechanism of action.